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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe and

efficient handling of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for Methyl 2-(3-hydroxyphenyl)acetate, ensuring the integrity

of your experiments and the safety of laboratory personnel.

Immediate Safety and Hazard Information
Methyl 2-(3-hydroxyphenyl)acetate is a compound that requires careful handling due to its

potential health hazards. The primary risks associated with this chemical include harm if

swallowed, skin and eye irritation, and potential respiratory irritation. It is also noted as being

harmful to aquatic life.

Hazard Identification and Precautionary Statements:

Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Hazardous to the Aquatic

Environment
H412

Harmful to aquatic life with

long lasting effects
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Precautionary Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P273 Avoid release to the environment

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is crucial when handling

Methyl 2-(3-hydroxyphenyl)acetate to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Body Part PPE Item Specification

Eyes/Face Safety Goggles

Chemical splash goggles

should be worn at all times to

protect from splashes.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.

Body Laboratory Coat

A flame-retardant lab coat

should be worn and buttoned

to its full length to protect skin

and clothing.

Respiratory Fume Hood

All handling of Methyl 2-(3-

hydroxyphenyl)acetate should

be conducted in a certified

chemical fume hood to

minimize inhalation of vapors.
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A systematic workflow is essential for the safe handling and disposal of Methyl 2-(3-
hydroxyphenyl)acetate.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling Methyl 2-(3-
hydroxyphenyl)acetate from preparation to disposal.

Safe Handling Workflow for Methyl 2-(3-hydroxyphenyl)acetate

Preparation
- Don appropriate PPE
- Work in a fume hood

Handling & Use
- Use clean, dry glassware
- Avoid generating aerosols

Temporary Storage
- Tightly sealed container

- Clearly labeled

Spill Response
- Evacuate and ventilate
- Use absorbent material

Disposal
- Follow institutional guidelines
- Do not pour down the drain

Click to download full resolution via product page

Safe Handling Workflow

First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.

First Aid Measures for Exposure:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Disposal Plan
Proper disposal of Methyl 2-(3-hydroxyphenyl)acetate and any contaminated materials is

crucial to prevent environmental harm and adhere to regulations.

Disposal Guidelines:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b156774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused Chemical

Dispose of as hazardous waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials

Any materials such as gloves, paper towels, or

absorbent pads that come into contact with

Methyl 2-(3-hydroxyphenyl)acetate should be

collected in a sealed, labeled container and

disposed of as hazardous waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous waste. Punctured and triple-rinsed

containers can then be disposed of as regular

waste, in accordance with institutional policies.

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Methyl 2-(3-hydroxyphenyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156774#personal-protective-equipment-for-handling-
methyl-2-3-hydroxyphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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